Cas no 2137564-48-6 (3-Furancarboxylic acid, 3-[[(2-cyclopropylacetyl)amino]methyl]tetrahydro-)

• Product Name: 3-Furancarboxylic acid, 3-[[(2-cyclopropylacetyl)amino]methyl]tetrahydro-
• CAS No: 2137564-48-6
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5302062
• Update Time: 2025-06-08

3-Furancarboxylic acid, 3-[[(2-cyclopropylacetyl)amino]methyl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 3-[[(2-cyclopropylacetyl)amino]methyl]tetrahydro-

• Inchi： 1S/C11H17NO4/c13-9(5-8-1-2-8)12-6-11(10(14)15)3-4-16-7-11/h8H,1-7H2,(H,12,13)(H,14,15)
• InChI Key： MHHOHUBFRBYAAP-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(CC2CC2)=O)(C(O)=O)C1

Additional information on 3-Furancarboxylic acid, 3-[[(2-cyclopropylacetyl)amino]methyl]tetrahydro-

Introduction to 3-Furancarboxylic acid, 3-[[(2-cyclopropylacetyl)amino]methyl]tetrahydro- (CAS No. 2137564-48-6)

3-Furancarboxylic acid, 3-[[(2-cyclopropylacetyl)amino]methyl]tetrahydro- (CAS No. 2137564-48-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 3-Furancarboxylic acid, 3-[[(2-cyclopropylacetyl)amino]methyl]tetrahydro- is characterized by a furan ring substituted with a carboxylic acid group and an amino-methyl moiety. The cyclopropylacetyl group further enhances the complexity and functionality of the molecule. This intricate structure provides a foundation for exploring its potential as a lead compound in drug discovery and development.

Recent studies have highlighted the multifaceted biological activities of 3-Furancarboxylic acid, 3-[[(2-cyclopropylacetyl)amino]methyl]tetrahydro-. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-Furancarboxylic acid, 3-[[(2-cyclopropylacetyl)amino]methyl]tetrahydro- has shown promising antimicrobial activity against a range of pathogenic bacteria. Studies have reported that it exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This property makes it a valuable candidate for developing new antibiotics to combat the growing threat of antibiotic resistance.

The anticancer potential of 3-Furancarboxylic acid, 3-[[(2-cyclopropylacetyl)amino]methyl]tetrahydro- has also been investigated. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

To further understand the pharmacological profile of 3-Furancarboxylic acid, 3-[[(2-cyclopropylacetyl)amino]methyl]tetrahydro-, extensive pharmacokinetic studies have been conducted. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound has been found to exhibit favorable pharmacokinetic parameters, including good oral bioavailability and a reasonable half-life, which are essential for its development as an oral therapeutic agent.

In terms of safety and toxicity, preliminary assessments have indicated that 3-Furancarboxylic acid, 3-[[(2-cyclopropylacetyl)amino]methyl]tetrahydro- is well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are necessary to fully establish its safety profile before advancing to clinical trials.

The development of 3-Furancarboxylic acid, 3-[[(2-cyclopropylacetyl)amino]methyl]tetrahydro- as a therapeutic agent is an ongoing process. Current efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, researchers are exploring various delivery systems to improve its bioavailability and target specific tissues or organs.

In conclusion, 3-Furancarboxylic acid, 3-[[(2-cyclopropylacetyl)amino]methyl]tetrahydro- (CAS No. 2137564-48-6) represents a promising compound with diverse biological activities. Its unique structural features and favorable pharmacological properties make it a valuable candidate for further investigation in drug discovery and development. As research in this area continues to advance, it is anticipated that this compound will contribute significantly to the treatment of various diseases and conditions.